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Compound of Interest

Compound Name: Butyl methanesulfonate

Cat. No.: B7819434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl methanesulfonate (BuMs), a butyl ester of methanesulfonic acid, serves as a crucial

reagent in organic synthesis, primarily as an alkylating agent.[1][2] Its utility extends to the

preparation of various agrochemicals, where the introduction of a butyl group can be a key step

in defining the molecule's biological activity and physicochemical properties. This document

provides detailed application notes and experimental protocols for the use of butyl
methanesulfonate in the synthesis of agrochemical intermediates and potentially as a reagent

in the synthesis of final agrochemical products. While specific, publicly available protocols for

the direct use of butyl methanesulfonate in the synthesis of commercialized agrochemicals

are limited, this guide offers protocols for its synthesis and for analogous reactions where it

could be employed.
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Property Value Reference

CAS Number 1912-32-9 [2]

Molecular Formula C₅H₁₂O₃S [2]

Molecular Weight 152.21 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 172 °C (estimate) [3]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Core Application: Alkylation in Agrochemical
Synthesis
Butyl methanesulfonate is an effective butylating agent, meaning it can transfer a butyl group

to a nucleophilic substrate. This reaction is fundamental in the synthesis of many organic

molecules, including those with applications in agriculture. The methanesulfonate group is an

excellent leaving group, facilitating nucleophilic substitution reactions.
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Synthesis of Butyl Methanesulfonate

Application in Agrochemical Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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